2-(Prop-1-yn-1-yl)benzaldehyde
Overview
Description
2-(Prop-1-yn-1-yl)benzaldehyde is a chemical compound with the molecular formula C10H8O . It is a derivative of benzaldehyde, with a prop-2-yn-1-yl group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of 2-(Prop-1-yn-1-yl)benzaldehyde consists of a benzene ring with an aldehyde group and a prop-2-yn-1-yl group attached to it . The prop-2-yn-1-yl group is inclined to the benzene ring .Physical And Chemical Properties Analysis
2-(Prop-1-yn-1-yl)benzaldehyde has a molecular weight of 144.170 Da . It has a density of 1.1±0.1 g/cm3, a boiling point of 223.3±15.0 °C at 760 mmHg, and a flash point of 85.2±15.3 °C . It has 1 hydrogen bond acceptor, 0 hydrogen bond donors, and 3 freely rotating bonds .Scientific Research Applications
Synthesis of Heterocyclic Compounds : This compound is used in the synthesis of various heterocyclic compounds like pyranones, indenones, and polycycles. It serves as a precursor in reactions like Domino Knoevenagel/Hetero-DielsAlder, intramolecular hydroacylation, and [3+2] cycloadditions (Khoshkholgh et al., 2012); (Yang et al., 2012); (Oh et al., 2010).
Antioxidant, Antimicrobial, and Anticancer Properties : Derivatives of 2-(Prop-1-yn-1-yl)benzaldehyde have shown significant antioxidant, antimicrobial, and anticancer properties. This highlights its potential in pharmaceutical and biomedical applications (Konuş et al., 2019).
Chalcone Synthesis : It is used in the synthesis of chalcone derivatives, which are known for their various biological activities. This involves base-catalyzed Claisen-Schmidt condensation reactions (Salian et al., 2018).
Determination of Absolute Configuration : The compound has been utilized in determining the absolute configuration of certain alcohols, demonstrating its use in stereochemical analysis (Talybov & Baghirli, 2020).
Synthesis of Polymers and Nanomaterials : It's used in the synthesis of polymers and nanomaterials, particularly in the fabrication of NiFe2O4 nanoparticles, highlighting its role in materials science (Iraqui et al., 2020).
Organic Synthesis and Catalysis : Various studies have shown its application in organic synthesis, acting as a catalyst or reactant in different chemical reactions to synthesize a wide range of organic compounds (Kühl et al., 2007); (Gawade et al., 2014).
properties
IUPAC Name |
2-prop-1-ynylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O/c1-2-5-9-6-3-4-7-10(9)8-11/h3-4,6-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRLAHDHMINYOJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC1=CC=CC=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30446699 |
Source
|
| Record name | 2-(Prop-1-yn-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30446699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Prop-1-yn-1-yl)benzaldehyde | |
CAS RN |
176910-65-9 |
Source
|
| Record name | 2-(Prop-1-yn-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30446699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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